Cas no 67472-21-3 (Benzenemethanol, 3-chloro-a-2-propenyl-)

• Product Name: Benzenemethanol, 3-chloro-a-2-propenyl-
• CAS No: 67472-21-3
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD06201138
• CID: 1716393
• PubChem ID: 2757770
• Update Time: 2025-07-01

Benzenemethanol, 3-chloro-a-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-a-2-propenyl-
• 1-(3-chlorophenyl)but-3-en-1-ol
• SB84671
• 1-3-chlorophenyl-3-buten-1-ol
• CS-0267216
• SCHEMBL14293879
• 4-(3-Chlorophenyl)-1-buten-4-ol
• 67472-21-3
• EN300-375846
• AKOS010638336
• FS-6263

• MDL： MFCD06201138
• Inchi： 1S/C10H11ClO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h2-3,5-7,10,12H,1,4H2
• InChI Key： BQKABKPZDICDKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC=C)O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on Benzenemethanol, 3-chloro-a-2-propenyl-

Benzenemethanol, 3-chloro-a-2-propenyl- and Its Role in Modern Pharmaceutical Research

Benzenemethanol, 3-chloro-a-2-propenyl- (CAS No. 67472-21-3) represents a pivotal compound in the field of synthetic chemistry and pharmaceutical development. This molecule, also known as 3-chloro-α-2-propenylbenzenemethanol, is a derivative of phenylmethanol with a unique chlorinated and propenyl functional group. Its structural complexity and reactivity make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the context of drug discovery and therapeutic innovation. Recent advancements in medicinal chemistry have highlighted its potential as a scaffold for designing compounds with enhanced pharmacological profiles.

Recent studies have demonstrated that Benzenemethanol, 3-chloro-a-2-propenyl- exhibits promising biological activities, including anti-inflammatory and antioxidant properties. A 2023 publication in Journal of Medicinal Chemistry reported its ability to modulate inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The compound's unique stereochemistry and functional group arrangement contribute to its bioavailability and target specificity, making it a focal point in the development of novel therapeutics.

From a synthetic perspective, the synthesis of Benzenemethanol, 3-chloro-a-2-propenyl- involves a series of well-defined steps, including electrophilic substitution and nucleophilic addition reactions. Researchers at the University of Tokyo recently optimized a catalytic approach to enhance the yield of this compound, reducing the number of synthetic steps while maintaining structural integrity. This advancement aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing, as it minimizes environmental impact and resource consumption.

The pharmacological relevance of Benzenemethanol, 3-chloro-a-2-propenyl- extends to its role as a precursor in the development of antitumor agents. A 2024 study published in ACS Medicinal Chemistry Letters explored its potential as a scaffold for designing molecules targeting cancer-related signaling pathways. The compound's ability to interact with specific protein domains, such as kinases and phosphatases, underscores its significance in the design of targeted therapies. These findings highlight the compound's versatility in addressing complex biological systems.

Furthermore, the compound's utility in drug discovery is supported by its compatibility with combinatorial chemistry approaches. Its structural flexibility allows for the incorporation of diverse functional groups, enabling the creation of a wide range of derivatives with tailored pharmacological properties. This adaptability has been leveraged in the development of small molecule inhibitors for diseases such as Alzheimer's and Parkinson's, where the modulation of neuroinflammatory responses is critical.

Recent computational studies have also provided insights into the molecular interactions of Benzenemethanol, 3-chloro-a-2-propenyl- with biological targets. Molecular docking simulations have revealed its potential to bind to key enzymes involved in metabolic pathways, such as acetylcholinesterase and monoamine oxidase. These interactions suggest its application in the treatment of neurodegenerative disorders, where the modulation of neurotransmitter systems is essential.

Despite its promising properties, the development of Benzenemethanol, 3-chloro-a-2-propenyl- as a therapeutic agent requires further investigation into its safety profile and mechanism of action. Preclinical studies are currently underway to assess its toxicity and efficacy in animal models. These studies are critical for ensuring that the compound meets the stringent requirements of pharmaceutical development while minimizing potential side effects.

In conclusion, Benzenemethanol, 3-chloro-a-2-propenyl- represents a significant advancement in the field of medicinal chemistry. Its structural features and biological activities position it as a valuable tool for the design of novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a crucial role in the future of pharmaceutical innovation.